Cas no 97963-59-2 (2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)-)

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- structure
97963-59-2 structure
Product Name:2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)-
CAS No:97963-59-2
MF:C8H5F3N2OS
MW:234.198310613632
MDL:MFCD11845684
CID:803421
Update Time:2023-09-05

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)-
    • 5-(trifluoromethoxy)-1,3-dihydrobenzimidazole-2-thione
    • 5-TRIFLUOROMETHOXY-1,3-DIHYDRO-2H-BENZIMIDAZOL-2-THIONE
    • 2-mercapto-5-trifluoromethoxy-1H-benzimidazole
    • 5-Trifluoromethoxy-1H-benzimidazole-2-thiol
    • 1,3-Dihydro-5-(trifluoromethoxy)-2H-benzimidazole-2-thione (ACI)
    • SKA 46
    • MDL： MFCD11845684
    • Inchi： 1S/C8H5F3N2OS/c9-8(10,11)14-4-1-2-5-6(3-4)13-7(15)12-5/h1-3H,(H2,12,13,15)
    • InChI Key： LOXKKKCAYRCQMF-UHFFFAOYSA-N
    • SMILES： FC(OC1C=C2C(NC(N2)=S)=CC=1)(F)F

Computed Properties

  • Exact Mass: 234.00700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.3

Experimental Properties

  • PSA: 72.90000
  • LogP: 3.12410

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB302080-5 g
6-Tifluoromethoxy-1H-benzimidazole-2-thiol, 95%; .
 97963-59-2 95%
5 g
 €1,408.60 2023-07-20
abcr
AB302080-1 g
6-Tifluoromethoxy-1H-benzimidazole-2-thiol, 95%; .
 97963-59-2 95%
1 g
 €452.00 2023-07-20
abcr
AB302080-1g
6-Tifluoromethoxy-1H-benzimidazole-2-thiol, 95%; .
 97963-59-2 95%
1g
 €452.00 2025-04-14
abcr
AB302080-5g
6-Tifluoromethoxy-1H-benzimidazole-2-thiol, 95%; .
 97963-59-2 95%
5g
 €1408.60 2025-04-14

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- Production Method

Production Method 1

97963-59-2 97963-59-2
Reaction Conditions
Reference
Naphtho[1,2-d]thiazol-2-ylamine (SKA-31), a new activator of KCa2 and KCa3.1 potassium channels, potentiates the endothelium-derived hyperpolarizing factor response and lowers blood pressure
Sankaranarayanan, Ananthakrishnan; Raman, Girija; Busch, Christoph; Schultz, Tim; Zimin, Pavel I.; et al, Molecular Pharmacology, 2009, 75(2), 281-295

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- Preparation Products

2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)- Related Literature

97963-59-2 (2H-Benzimidazole-2-thione,1,3-dihydro-5-(trifluoromethoxy)-) Related Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.